6-chloro-4-methyl-2-oxo-2H-chromen-7-yl 2-furoate

• IUPAC Name: (6-chloro-4-methyl-2-oxochromen-7-yl) furan-2-carboxylate
• InChI: InChI=1S/C15H9ClO5/c1-8-5-14(17)20-12-7-13(10(16)6-9(8)12)21-15(18)11-3-2-4-19-11/h2-7H,1H3
• InChI Key: IZLZWUYUMORNFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=CC(=C(C=C12)Cl)OC(=O)C3=CC=CO3
• Molecular Formula: C15H9ClO5
• Molecular Weight: 304.68 g/mol

Description

6-chloro-4-methyl-2-oxo-2H-chromen-7-yl 2-furoate is a chemical compound that belongs to the class of coumarins. It has been widely studied in the scientific community due to its potential applications in various fields such as medicine, agriculture, and industry. In

Mechanism of Action

The mechanism of action of 6-chloro-4-methyl-2-oxo-2H-chromen-7-yl 2-furoate is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to inhibit the production of inflammatory cytokines and the activation of NF-κB pathway. In addition, it has been reported to inhibit the replication of certain viruses such as hepatitis C virus and dengue virus.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been reported to reduce the level of glucose in the blood and improve insulin sensitivity in diabetic rats. It has also been reported to reduce the level of triglycerides and cholesterol in the blood. In addition, it has been reported to reduce the level of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-chloro-4-methyl-2-oxo-2H-chromen-7-yl 2-furoate in lab experiments is its high purity and stability. It is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments. It is also important to note that the effects of this compound can vary depending on the concentration used and the experimental conditions.

Future Directions

There are several future directions for the study of 6-chloro-4-methyl-2-oxo-2H-chromen-7-yl 2-furoate. One of the directions is to further investigate its potential applications in medicine, agriculture, and industry. Another direction is to study its mechanism of action in more detail and identify its molecular targets. It is also important to explore the potential side effects and toxicity of this compound to ensure its safety for use in various applications. Finally, the development of new synthesis methods and modifications of the compound can lead to the discovery of new compounds with improved properties and applications.

Scientific Research Applications

6-chloro-4-methyl-2-oxo-2H-chromen-7-yl 2-furoate has been extensively studied for its potential applications in various fields of science. In the field of medicine, it has been reported to have anticancer, anti-inflammatory, and antiviral properties. It has also been studied for its potential use as an antidiabetic agent. In the field of agriculture, it has been reported to have insecticidal and fungicidal activities. In the industry, it has been studied for its potential use as a fluorescent dye.